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Compound of Interest

Compound Name: Zofenopril-d5

Cat. No.: B12409726 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Zofenopril-
d5, a deuterated analog of the angiotensin-converting enzyme (ACE) inhibitor, Zofenopril.

Zofenopril-d5 is primarily utilized as an internal standard for the quantification of Zofenopril in

various analytical methods, such as GC- or LC-mass spectrometry.[1] Given its importance in

research and development, a thorough understanding of its safe handling is paramount.

This document summarizes key chemical and physical properties, provides guidance on safe

laboratory practices, and outlines emergency procedures. The information herein is compiled

from material safety data sheets (MSDS) and other technical sources for Zofenopril and its

deuterated form.

Physicochemical and Toxicological Data
While specific quantitative toxicological data for Zofenopril-d5, such as LD50 and LC50

values, are not readily available in the public domain, the safety precautions are predicated on

the known properties of Zofenopril and general principles for handling deuterated compounds.

Deuteration, the substitution of hydrogen with its isotope deuterium, can subtly alter a

molecule's pharmacokinetic profile but is not expected to significantly change its fundamental

toxicological properties.[2][3][4]

Table 1: Physical and Chemical Properties of Zofenopril-d5 and Related Compounds
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Property Zofenopril-d5 Zofenopril
Zofenopril
Calcium Salt

Source(s)

Molecular

Formula

C22H18D5NO4S

2
C22H23NO4S2

C44H44CaN2O8

S4
[1][5]

Molecular Weight 434.58 g/mol 429.55 g/mol 897.16 g/mol [1]

Appearance

Colorless to off-

white solid-liquid

mixture

Foamy solid Crystalline solid [1]

Melting Point Not available 42-44°C >250°C

Solubility

Soluble in

DMSO, Ethanol,

DMF

Not specified Mixes with water [1]

Table 2: Toxicological Profile of Zofenopril (as a proxy for Zofenopril-d5)
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Hazard Description Source(s)

Acute Toxicity Harmful if swallowed.

Health Hazards

May cause skin irritation,

serious eye irritation, and may

cause an allergic skin reaction.

May cause drowsiness or

dizziness.

Developmental Toxicity

Based on animal studies, may

result in toxic effects to the

fetus. ACE inhibitors can

cause injury and death to the

developing fetus, particularly in

the later stages of pregnancy.

Hypersensitivity

Exposure to small quantities

may induce hypersensitivity

reactions, including

bronchospasm, urticaria, and

angioneurotic edema.

Mechanism of Action: ACE Inhibition
Zofenopril is a prodrug that is hydrolyzed in the body to its active metabolite, zofenoprilat.[6][7]

Zofenoprilat is a potent inhibitor of the angiotensin-converting enzyme (ACE).[7][8][9] ACE

plays a crucial role in the renin-angiotensin-aldosterone system (RAAS), which regulates blood

pressure.[8][9] By inhibiting ACE, zofenoprilat prevents the conversion of angiotensin I to the

potent vasoconstrictor angiotensin II.[7][8] This leads to vasodilation and a reduction in blood

pressure.[8] Additionally, the inhibition of ACE leads to an increase in bradykinin, a vasodilator,

further contributing to the antihypertensive effect.[8]
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Caption: Mechanism of action of Zofenopril as an ACE inhibitor.

Experimental Workflow for Safe Handling
A systematic approach is crucial when handling Zofenopril-d5 in a laboratory setting. The

following workflow outlines the key steps to ensure the safety of personnel and the integrity of

the experiment.
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Caption: A generalized workflow for the safe handling of Zofenopril-d5.
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Hazard Identification and Control
A proactive approach to hazard management is essential. The hierarchy of controls should be

applied to mitigate risks associated with handling Zofenopril-d5.
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Caption: Hazard identification and control hierarchy for Zofenopril-d5.

Detailed Experimental Protocols
While specific experimental protocols will vary depending on the research objectives, the

following provides general guidance for common laboratory procedures involving Zofenopril-
d5.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles should be worn at all times.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12409726?utm_src=pdf-body
https://www.benchchem.com/product/b12409726?utm_src=pdf-body-img
https://www.benchchem.com/product/b12409726?utm_src=pdf-body
https://www.benchchem.com/product/b12409726?utm_src=pdf-body
https://www.benchchem.com/product/b12409726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing is required.

Respiratory Protection: If dust is generated, a NIOSH-approved respirator may be necessary.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale. Wash hands

thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. For long-

term storage as a powder, -20°C is recommended.

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Spill and Disposal Procedures
Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal. For larger spills, evacuate the area and follow

emergency procedures.

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations.
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By adhering to these guidelines, researchers can safely handle Zofenopril-d5 and minimize

the risk of exposure and accidents in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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